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Compound of Interest

Compound Name: ODM-204

Cat. No.: B3419984 Get Quote

Technical Support Center: ODM-204
Welcome to the technical support center for ODM-204. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on the stable

handling and use of ODM-204 in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is ODM-204 and what is its mechanism of action?

ODM-204 is a nonsteroidal dual inhibitor of both the androgen receptor (AR) and the CYP17A1

enzyme.[1][2] Its dual-action mechanism involves blocking the androgen receptor with high

affinity and specificity, and inhibiting CYP17A1, a crucial enzyme in the synthesis of androgens

like testosterone.[2] This combined action effectively dampens androgenic signaling, which is

critical for the growth of certain cancer cells, particularly in castration-resistant prostate cancer

(CRPC).[1][2][3]

Q2: What are the basic physicochemical properties of ODM-204?

ODM-204 is a hydrophobic molecule. Key properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₂₀H₂₁F₃N₄ [Vertex AI Search]

Molecular Weight 374.40 g/mol [Vertex AI Search]

Appearance Solid crystalline compound [4]

Solubility
Soluble in DMSO, insoluble in

water
[Vertex AI Search]

Q3: How should I prepare a stock solution of ODM-204?

Due to its hydrophobicity, ODM-204 should be dissolved in an organic solvent. Dimethyl

sulfoxide (DMSO) is the recommended solvent for preparing stock solutions. For best practices

on preparing stock solutions, please refer to the detailed protocol in the Troubleshooting Guide

section.

Q4: How should I store the solid compound and its stock solution?

Proper storage is crucial to maintain the integrity of ODM-204.

Form Storage Condition Duration

Solid (lyophilized powder)
-20°C or -80°C, protected from

light
Long-term

DMSO Stock Solution
-20°C or -80°C in small, single-

use aliquots
Up to 3-6 months

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot

the stock solution into volumes suitable for single experiments.

Q5: I observed precipitation when diluting my ODM-204 DMSO stock into aqueous media.

What should I do?

Precipitation is a common issue with hydrophobic compounds like ODM-204 when they are

introduced into an aqueous environment. This is often due to "solvent shock." Please refer to
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the "Troubleshooting Precipitation" section for a step-by-step guide to resolve this issue.

Troubleshooting Guides
Issue 1: Precipitation of ODM-204 in Aqueous Solution
(e.g., Cell Culture Media)
Precipitation can lead to inaccurate dosing and potential cellular toxicity. The following workflow

can help you troubleshoot and prevent this issue.

Troubleshooting Workflow for ODM-204 Precipitation
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Problem Identification

Immediate Checks & Solutions

Optimization Strategies

Verification

Precipitation observed in aqueous media

Is the final concentration too high?

Investigate cause

Was the dilution performed correctly?

If no

Lower the final working concentration

If yes

Is the final DMSO concentration <0.5%?

If correct

Perform serial dilutions in media

If incorrect

Add to serum-containing media first

Optimize

Visually inspect for clarity

Consider a solubilizing agent (e.g., Pluronic F-68)

Check for precipitates under a microscope

Confirm
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Preparation

Storage

Experimental Use

Outcome

Use anhydrous, high-purity DMSO

Prepare fresh stock solution

Aliquot into single-use volumes

Store at -20°C or -80°C

Use amber vials or wrap in foil

Thaw aliquots immediately before use

Maintain stable pH in aqueous media (pH 5-7 is often optimal for peptides)

Prepare fresh working dilutions for each experiment

Maximized Stability of ODM-204
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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